![molecular formula C14H9BrCl2O3 B1290310 5-Bromo-2-[(2,6-dichlorobenzyl)oxy]benzoic acid CAS No. 938292-95-6](/img/structure/B1290310.png)
5-Bromo-2-[(2,6-dichlorobenzyl)oxy]benzoic acid
Description
Scientific Research Applications
Proteomics Research
5-Bromo-2-[(2,6-dichlorobenzyl)oxy]benzoic acid: is utilized in proteomics research as a biochemical tool. It aids in the study of protein expression, modification, and function within biological systems. This compound can be used to modify proteins or peptides to study their structure-function relationships, stability, and interactions with other biomolecules .
Chemical Synthesis
This compound serves as a precursor in the synthesis of various organic molecules. Its bromine and carboxylic acid functional groups make it a versatile starting material for constructing complex molecules through reactions such as Suzuki coupling, which is widely used in pharmaceutical research and development .
Material Science
In material science, 5-Bromo-2-[(2,6-dichlorobenzyl)oxy]benzoic acid can be employed to create novel polymers with specific properties. The introduction of this compound into a polymer backbone can alter the material’s thermal stability, rigidity, and solubility, which is crucial for developing new materials for industrial applications .
Chromatography and Mass Spectrometry
The compound’s unique structure allows it to be used as a standard or reference material in chromatographic separation techniques and mass spectrometry. It helps in calibrating instruments and validating methods for the analysis of complex chemical mixtures .
Biochemical Research
Researchers use 5-Bromo-2-[(2,6-dichlorobenzyl)oxy]benzoic acid to study enzyme kinetics and inhibition. It can act as a substrate or inhibitor for certain enzymes, providing insights into enzymatic pathways and potential therapeutic targets for drug development .
Pharmacology
In pharmacology, this compound is explored for its potential medicinal properties. Its structural features may allow it to interact with biological targets, leading to the discovery of new drugs with anti-inflammatory, antibacterial, or anticancer activities .
properties
IUPAC Name |
5-bromo-2-[(2,6-dichlorophenyl)methoxy]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9BrCl2O3/c15-8-4-5-13(9(6-8)14(18)19)20-7-10-11(16)2-1-3-12(10)17/h1-6H,7H2,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQNQVDMQHBZRSO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)COC2=C(C=C(C=C2)Br)C(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9BrCl2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-[(2,6-dichlorobenzyl)oxy]benzoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethanol, 2-[[(2-fluorophenyl)methyl]thio]-](/img/structure/B1290235.png)
